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Compound of Interest

Compound Name: Benzyl isobutyrate

Cat. No.: B085764 Get Quote

An In-depth Technical Guide to the Physical Properties of Benzyl Isobutyrate

This technical guide provides a comprehensive overview of the key physical properties of

benzyl isobutyrate, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals involved in drug development and chemical synthesis who require

precise data and methodologies for handling this compound. This document outlines the

established values for these properties and details the experimental protocols for their

determination.

Physical Properties of Benzyl Isobutyrate
Benzyl isobutyrate (CAS No: 103-28-6) is an ester recognized for its fruity, floral aroma.[1]

Accurate knowledge of its physical properties is crucial for its application in various scientific

and industrial fields, including as a flavoring agent, in perfumery, and as a reagent in organic

synthesis.[1][2]

Quantitative Data Summary
The boiling point and density of benzyl isobutyrate have been reported across various

sources. The data, including the conditions under which they were measured, are summarized

in the table below. Variations in reported values can be attributed to differences in experimental

methods, pressure, and sample purity.
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Physical Property Reported Value Conditions

Boiling Point 229-230 °C @ 760 mmHg[3][4]

238 °C (literature value)[5][6]

229 °C Not specified[2]

230 °C Not specified[7]

Density 1.003 g/mL
@ 25 °C (literature value)[5][6]

[8]

1.01 g/mL Specific Gravity (20/20)[7]

Experimental Determination of Physical Properties
The following sections detail the standard experimental protocols for determining the boiling

point and density of a liquid compound such as benzyl isobutyrate.

Workflow for Physical Property Determination
The logical workflow for experimentally determining the boiling point and density of a liquid

sample is illustrated below. This diagram outlines the key steps from sample preparation to final

calculation for each property.
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Caption: Workflow for experimental determination of boiling point and density.
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Boiling Point Determination Protocols
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[9] It is a crucial indicator of purity.

Method 1: Micro-Boiling Point Determination (Capillary Method) This method is suitable when

only a small sample volume is available.[10]

Apparatus: Thiele tube or similar heating block, thermometer, small test tube (fusion tube),

and a capillary tube sealed at one end.[10][11]

Procedure:

A few milliliters of the benzyl isobutyrate sample are placed into the fusion tube.

The sealed capillary tube is placed into the fusion tube with its open end submerged in the

liquid.[11]

The apparatus is heated gently. Initially, air trapped in the capillary tube will be expelled.

[10]

As the temperature approaches the boiling point, a rapid and continuous stream of

bubbles will emerge from the capillary tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature recorded the moment the stream of bubbles stops and

the liquid begins to enter the capillary tube.[10][11]

Method 2: Simple Distillation This method is used for larger sample volumes and can also

serve as a purification step.[12]

Apparatus: Distillation flask, condenser, receiving flask, thermometer, and a heating mantle.

[9]

Procedure:

At least 5 mL of the benzyl isobutyrate sample is placed in the distillation flask.[9]
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The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm leading to the condenser to accurately measure the vapor temperature.

The liquid is heated to a gentle boil. As the vapor rises, it will condense on the

thermometer.

The temperature will stabilize as the vapor passes into the condenser. This stable

temperature reading is the boiling point of the liquid.[10][12]

It is important to record the atmospheric pressure, as boiling point varies with pressure.[9]

Density Determination Protocol
Density is the mass of a substance per unit volume (ρ = m/V).[13] Its determination requires

precise measurement of both mass and volume.

Apparatus: A digital balance, and a vessel for accurate volume measurement such as a

graduated cylinder, pipette, or a pycnometer (density bottle) for higher precision.[13][14]

Procedure:

Place the clean, dry measuring vessel (e.g., a 10 mL graduated cylinder or a pycnometer)

on the digital balance and tare the balance to zero.[13] Alternatively, record the mass of

the empty vessel (m1).[15]

Carefully add a specific volume of benzyl isobutyrate to the vessel (e.g., 10 mL). Ensure

the reading is taken at eye level from the bottom of the meniscus to avoid parallax error.

[13]

Place the filled vessel on the balance and record the mass of the liquid directly (if tared) or

the total mass of the vessel plus liquid (m2).[13]

If not tared, calculate the mass of the liquid by subtracting the mass of the empty vessel

from the total mass (mass of liquid = m2 - m1).[15]

Calculate the density using the formula: Density = Mass of liquid / Volume of liquid.[16]
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For enhanced accuracy, the procedure should be repeated multiple times, and the

average value should be reported.[13] The determination should be performed at a

constant, recorded temperature, as density is temperature-dependent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085764#benzyl-isobutyrate-physical-properties-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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